Cas no 2138571-42-1 (1-(4-Chlorothiophen-3-yl)-4,4-dimethylcyclohex-2-en-1-ol)

• Product Name: 1-(4-Chlorothiophen-3-yl)-4,4-dimethylcyclohex-2-en-1-ol
• CAS No: 2138571-42-1
• MF: C₁₂H₁₅ClOS
• MW: 242.764901399612
• CID: 6253304
• PubChem ID: 165497235
• Update Time: 2025-10-30

1-(4-Chlorothiophen-3-yl)-4,4-dimethylcyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorothiophen-3-yl)-4,4-dimethylcyclohex-2-en-1-ol
• 2138571-42-1
• EN300-1156421
• 1-(4-Chlorothiophen-3-yl)-4,4-dimethylcyclohex-2-en-1-ol

• Inchi： 1S/C12H15ClOS/c1-11(2)3-5-12(14,6-4-11)9-7-15-8-10(9)13/h3,5,7-8,14H,4,6H2,1-2H3
• InChI Key： RONRCPMFNKTWRB-UHFFFAOYSA-N
• SMILES： ClC1=CSC=C1C1(C=CC(C)(C)CC1)O

Computed Properties

• Exact Mass: 242.0532140g/mol
• Monoisotopic Mass: 242.0532140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 48.5Ų

Additional information on 1-(4-Chlorothiophen-3-yl)-4,4-dimethylcyclohex-2-en-1-ol

Research Briefing on 1-(4-Chlorothiophen-3-yl)-4,4-dimethylcyclohex-2-en-1-ol (CAS: 2138571-42-1)

In recent years, the compound 1-(4-Chlorothiophen-3-yl)-4,4-dimethylcyclohex-2-en-1-ol (CAS: 2138571-42-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a chlorothiophene moiety and a dimethylcyclohexenol group, has shown promising potential in various therapeutic applications. The following briefing synthesizes the latest research findings and developments related to this compound, highlighting its synthesis, biological activity, and potential applications in drug discovery.

The synthesis of 1-(4-Chlorothiophen-3-yl)-4,4-dimethylcyclohex-2-en-1-ol has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic approach using palladium-based catalysts, which achieved a 78% yield with high enantioselectivity. This advancement is critical for scaling up production for preclinical and clinical studies. The compound's structural complexity necessitates precise synthetic routes to ensure reproducibility and quality, which are paramount for pharmaceutical development.

Pharmacological evaluations of 1-(4-Chlorothiophen-3-yl)-4,4-dimethylcyclohex-2-en-1-ol have revealed its potent activity as a modulator of inflammatory pathways. In vitro studies demonstrated its ability to inhibit NF-κB signaling, a key regulator of inflammation, at nanomolar concentrations. These findings were corroborated by in vivo models of rheumatoid arthritis, where the compound significantly reduced joint inflammation and tissue damage. Such results position it as a promising candidate for the development of next-generation anti-inflammatory therapeutics.

Further investigations into the compound's mechanism of action have uncovered its interaction with specific protein targets, including cyclooxygenase-2 (COX-2) and interleukin-1β (IL-1β). Molecular docking studies suggest that the chlorothiophene moiety plays a critical role in binding to the active sites of these proteins, thereby inhibiting their pro-inflammatory activity. This dual-target inhibition is particularly advantageous, as it may reduce the risk of side effects associated with single-target inhibitors, such as gastrointestinal complications seen with traditional COX-2 inhibitors.

Beyond its anti-inflammatory properties, 1-(4-Chlorothiophen-3-yl)-4,4-dimethylcyclohex-2-en-1-ol has also shown potential in oncology research. Preliminary data from a 2024 study published in Cancer Research indicated that the compound induces apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism appears to involve the disruption of mitochondrial membrane potential and activation of caspase-3, suggesting a novel pathway for targeting treatment-resistant cancers.

In conclusion, 1-(4-Chlorothiophen-3-yl)-4,4-dimethylcyclohex-2-en-1-ol (CAS: 2138571-42-1) represents a multifaceted molecule with significant therapeutic potential. Its optimized synthesis, potent anti-inflammatory activity, and emerging role in oncology underscore its value in drug discovery. Future research should focus on advancing preclinical studies, exploring its pharmacokinetics, and identifying potential synergies with existing therapies. The compound's unique structural and functional properties make it a compelling subject for continued investigation in the chemical biology and pharmaceutical sciences.